Cas no 1607838-14-1 (1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole)

1-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole is a boronic ester derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and handling under ambient conditions while maintaining reactivity in palladium-catalyzed transformations. The pyrazole moiety offers additional functionalization potential, making this compound valuable in pharmaceutical and materials science research. Its crystalline solid form and moderate solubility in organic solvents facilitate purification and reaction optimization. This reagent is particularly useful for constructing complex biaryl systems, enabling efficient C-C bond formation in target molecule synthesis.

1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole structure

1607838-14-1 structure

Product Name:1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole

CAS No:1607838-14-1

MF:C₁₆H₂₁BN₂O₂

MW:284.161144018173

MDL:MFCD30291898

CID:2950312

PubChem ID:89835912

Update Time:2025-05-27

1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

- CCT251545中间体C
- 1-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- 1-methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- GTKBWEUPESFUGI-UHFFFAOYSA-N
- 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- 1-Methyl-4-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1H-pyrazole
- 1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
- 1607838-14-1
- CS-M3445
- MFCD30291898
- AKOS026750994
- CS-13323
- SCHEMBL15299291
- DB-116151
- AB91894
- MDL： MFCD30291898
- Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)14-8-6-12(7-9-14)13-10-18-19(5)11-13/h6-11H,1-5H3
- InChI Key： GTKBWEUPESFUGI-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C3C=NN(C)C=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 284.1696081g/mol
Monoisotopic Mass: 284.1696081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3

1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM210640-100mg	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	100mg	$351	2021-06-16
Chemenu	CM210640-250mg	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	250mg	$634	2021-06-16
Chemenu	CM210640-1g	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	1g	$1365	2021-06-16
Chemenu	CM210640-100mg	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	100mg	$270	2023-02-02
Chemenu	CM210640-250mg	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	250mg	$450	2023-02-02
Chemenu	CM210640-1g	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1607838-14-1	95+%	1g	$900	2023-02-02
abcr	AB555771-250 mg	1-Methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole, 95%; .	1607838-14-1	95%	250MG	€888.50	2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40890-1g	1-methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole	1607838-14-1		1g	¥12182.0	2021-09-08
ChemScence	CS-M3445-1g	1-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	1607838-14-1	>98.0%	1g	$750.0	2022-04-27
ChemScence	CS-M3445-5g	1-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	1607838-14-1	>98.0%	5g	$2200.0	2022-04-27